Cas no 743441-88-5 (5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide
• CAS No: 743441-88-5
• MF: C₁₀H₁₃FN₂O₂S
• MW: 244.285824537277
• MDL: MFCD05262940
• CID: 1075289
• PubChem ID: 2106912
• Update Time: 2025-04-20

5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-benzenesulfonyl)-piperazine
• SR-01000050410
• AKOS000264175
• DTXSID40366551
• FT-0705348
• 1-(3-fluorophenyl)sulfonylpiperazine
• 743441-88-5
• 1-((3-Fluorophenyl)sulfonyl)piperazine
• 1-[(3-fluorophenyl)sulfonyl]piperazine
• MFCD05262940
• EN300-08747
• 1-(3-fluorobenzenesulfonyl)piperazine
• C10H13FN2O2S
• FS-2054
• AB00723082-01
• 1-(3-fluoro-benzenesulfonyl)-piperazine, AldrichCPR
• SR-01000050410-1
• DB-017209
• STL134634
• 5-Amino-N-(2,4,6-trimethylphenyl)-1H-pyrazole-4-carboxamide

• MDL： MFCD05262940
• Inchi： 1S/C10H13FN2O2S/c11-9-2-1-3-10(8-9)16(14,15)13-6-4-12-5-7-13/h1-3,8,12H,4-7H2
• InChI Key： FXEGQMAUJUTMRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 244.06817700g/mol
• Monoisotopic Mass: 244.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.8Ų